Cas no 259818-88-7 (methyl 3-(3-aminopropyl)benzoate)

• Product Name: methyl 3-(3-aminopropyl)benzoate
• CAS No: 259818-88-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2640876
• PubChem ID: 22476408
• Update Time: 2026-04-28

methyl 3-(3-aminopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-aminopropyl)benzoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(3-aminopropyl)benzoate

Methyl 3-(3-Aminopropyl)Benzoate (CAS No. 259818-88-7): An Overview of Its Properties, Applications, and Recent Research

Methyl 3-(3-aminopropyl)benzoate (CAS No. 259818-88-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzoate moiety and an aminopropyl group. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The chemical formula of methyl 3-(3-aminopropyl)benzoate is C₁₁H₁₅NO₂. It is a white crystalline solid at room temperature with a melting point of approximately 65°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but it has limited solubility in water. These physical properties make it suitable for various synthetic and analytical applications.

In terms of its chemical reactivity, methyl 3-(3-aminopropyl)benzoate exhibits several notable characteristics. The presence of the amine group allows for nucleophilic reactions, making it useful in the synthesis of more complex molecules. Additionally, the ester group can undergo hydrolysis to form the corresponding carboxylic acid, which can be further functionalized through various chemical transformations.

Recent research has explored the potential biological activities of methyl 3-(3-aminopropyl)benzoate. Studies have shown that this compound possesses antioxidant properties, which are attributed to its ability to scavenge free radicals. This property makes it a promising candidate for use in pharmaceutical formulations aimed at treating oxidative stress-related conditions.

Furthermore, methyl 3-(3-aminopropyl)benzoate has been investigated for its potential as a drug delivery agent. The compound's amphiphilic nature allows it to form micelles in aqueous solutions, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property has significant implications for improving the therapeutic efficacy of poorly soluble drugs.

In the realm of materials science, methyl 3-(3-aminopropyl)benzoate has been utilized as a building block for the synthesis of functional polymers. These polymers exhibit unique properties such as self-healing capabilities and stimuli-responsive behavior, making them valuable for applications in smart materials and drug delivery systems.

The environmental impact of methyl 3-(3-aminopropyl)benzoate has also been studied. Research indicates that the compound is biodegradable under aerobic conditions, which reduces its potential for long-term environmental accumulation. However, proper handling and disposal practices are still recommended to minimize any potential ecological risks.

In conclusion, methyl 3-(3-aminopropyl)benzoate (CAS No. 259818-88-7) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique molecular structure and versatile reactivity make it an important molecule for both academic research and industrial development. Ongoing studies continue to uncover new properties and potential uses for this intriguing compound.